Cas no 3270-98-2 (2,4-Hexadienoic acid,2-hydroxy-6-oxo-)
3270-98-2 structure
Product Name:2,4-Hexadienoic acid,2-hydroxy-6-oxo-
2,4-Hexadienoic acid,2-hydroxy-6-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Hexadienoic acid,2-hydroxy-6-oxo-
- 2-hydroxy-6-oxohexa-2,4-dienoic acid
- Hydroxymuconic semialdehyde
- H89BYZ9XEQ
- 2-Hydroxymuconic semialdehyde
- 77934-57-7
- Muconaldehydic acid, 2-hydroxy-
- (3E,5E)-6-hydroxy-2-oxohexa-3,5-dienoic acid
- (2E,4Z)-2-hydroxy-6-oxohexa-2,4-dienoic acid
- SCHEMBL94290
- MTOBWJUHQXQURZ-ZPUQHVIOSA-N
- LMFA01030926
- CHEBI:67110
- (2Z,4E)-2-hydroxy-6-oxohexa-2,4-dienoic acid
- 3270-98-2
- 2-HYDROXY-6-OXO-2,4-HEXADIENOIC ACID
- 2-hydroxymuconate-6-semialdehyde
- 2,4-Hexadienoic acid, 2-hydroxy-6-oxo-, (Z,E)-
- C00682
- 2-Hydroxymuconate semialdehyde
- .ALPHA.-HYDROXYMUCONIC SEMIALDEHYDE
- 2,4-Pentadienoic acid, 5-formyl-2-hydroxy-
- Q16977980
-
- Inchi: 1S/C6H6O4/c7-4-2-1-3-5(8)6(9)10/h1-4,7H,(H,9,10)/b3-1+,4-2+
- InChI Key: MTOBWJUHQXQURZ-ZPUQHVIOSA-N
- SMILES: O=C(C(=O)O)/C=C/C=C/O
Computed Properties
- Exact Mass: 142.02658
- Monoisotopic Mass: 142.026609
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6
- XLogP3: 0.2
Experimental Properties
- Density: 1.365
- Boiling Point: 280.8°C at 760 mmHg
- Flash Point: 137.9°C
- Refractive Index: 1.548
- PSA: 74.6
2,4-Hexadienoic acid,2-hydroxy-6-oxo- Related Literature
-
Myung Jong Kang,Hee Taek Kim,Min-Woo Lee,Kyung-An Kim,Tae Uk Khang,Hye Min Song,Si Jae Park,Jeong Chan Joo,Hyun Gil Cha Green Chem. 2020 22 3461
-
Timothy D. H. Bugg,Mark Ahmad,Elizabeth M. Hardiman,Rahman Rahmanpour Nat. Prod. Rep. 2011 28 1883
-
Michela Brivio,Janne Schlosrich,Mark Ahmad,Caroline Tolond,Timothy D. H. Bugg Org. Biomol. Chem. 2009 7 1368
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